Cas no 634598-34-8 (1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-)
634598-34-8 structure
Product Name:1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-
CAS No:634598-34-8
MF:C17H14FN
MW:251.298167705536
CID:426325
PubChem ID:53416299
Update Time:2025-04-19
1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-
- 2-(4-fluorophenyl)-5-methyl-1-phenylpyrrole
- DTXSID30697144
- 2-(4-Fluorophenyl)-5-methyl-1-phenyl-1H-pyrrole
- 634598-34-8
-
- Inchi: 1S/C17H14FN/c1-13-7-12-17(14-8-10-15(18)11-9-14)19(13)16-5-3-2-4-6-16/h2-12H,1H3
- InChI Key: PHHUDEYEGBXDTH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=C(C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 251.11112
- Monoisotopic Mass: 251.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93
1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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